Cas no 2306268-45-9 ((1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine)

• Product Name: (1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine
• CAS No: 2306268-45-9
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 5694372
• PubChem ID: 135394755
• Update Time: 2026-03-11

(1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine
• 2306268-45-9
• [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine
• 1H-Pyrrolo[2,3-b]pyridine-5-methanamine, 1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C10H10F3N3/c11-10(12,13)6-16-2-1-8-3-7(4-14)5-15-9(8)16/h1-3,5H,4,6,14H2
• InChI Key： POTDBBFJMYLBAK-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC2=CC(CN)=CN=C12)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 318.1±42.0 °C(Predicted)
• pka: 8.49±0.29(Predicted)